4-Bromo-2-(4-methylphenyl)pyridine

• IUPAC Name: 4-bromo-2-(4-methylphenyl)pyridine
• InChI: InChI=1S/C12H10BrN/c1-9-2-4-10(5-3-9)12-8-11(13)6-7-14-12/h2-8H,1H3
• InChI Key: PRJQTPVITNKPPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC=CC(=C2)Br
• Molecular Formula: C12H10BrN
• DSSTOX Substance ID: DTXSID70634093
• Molecular Weight: 248.12 g/mol
• CAS RN: 916824-56-1

Description

“4-Bromo-2-(4-methylphenyl)pyridine” is a chemical compound that is used as a starting material in the preparation of crown-ester-bipyridines and viologens through sodium or nickel reductive coupling, side chain oxidation, and esterification. It serves as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyes.

Synthesis Analysis

The synthesis of pyridine derivatives like “4-Bromo-2-(4-methylphenyl)pyridine” can be achieved through various methods. One approach involves the use of [4 + 2] cycloaddition reactions of 1-azadiene derivatives and 2-carbon π-components. Another method involves the Suzuki cross-coupling reaction of 5-bromo-2-methylpyridin-3-amine with several arylboronic acids.

Chemical Reactions Analysis

The chemical reactions involving “4-Bromo-2-(4-methylphenyl)pyridine” can be complex and varied. For instance, one study describes the catalytic protodeboronation of pinacol boronic esters, which allows for formal anti-Markovnikov alkene hydromethylation. Another study discusses the self-assembly, Ullmann reaction, and pyridine coordination of 4-[(4-bromophenyl)ethynyl]pyridine.

Scientific Research Applications

Synthesis and Biological Activities

• A study by Ahmad et al. (2017) highlighted the synthesis of novel pyridine derivatives via Suzuki cross-coupling reactions. These derivatives, including 4-Bromo-2-(4-methylphenyl)pyridine, were examined for their biological activities such as anti-thrombolytic and biofilm inhibition.

Crystal Structure Analysis

• Research by Armas et al. (2003) focused on the crystal structure of a related compound, 4-(4-bromophenyl)-2,5-diethoxycarbonyl-6-methylthieno[2,3-b]pyridine, which may provide insights into the structural aspects of 4-Bromo-2-(4-methylphenyl)pyridine.

Molecular Aggregation Studies

• In a study conducted by Quiroga et al. (2010), the molecular aggregation of a closely related compound, 6-(4-bromophenyl)-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-b]pyridine, was examined, providing insights into the potential molecular interactions of 4-Bromo-2-(4-methylphenyl)pyridine.

Chemical Synthesis Research

• A paper by Wang et al. (2016) discussed the synthesis of 1-(4-bromo-2-fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one, an important intermediate for various biologically active compounds, indicating the relevance of bromo-substituted pyridines in pharmaceutical research.

Pharmaceutical Intermediates Synthesis

• Research on the synthesis of a biphenyl carboxylic acid derivative using a Suzuki coupling approach, involving 1-(4-bromo-3-methylphenyl)pyrrolidin-2-one, was presented by Ennis et al. (1999). This work illustrates the use of bromo-substituted pyridines in creating intermediates for more complex pharmaceutical compounds.

Antibacterial Activity Studies

• The synthesis and antibacterial activity of nickel(II) complexes involving bromo-substituted pyridines, as studied by Yu-jie (2011), show the potential of these compounds in developing new antibacterial agents.

Safety and Hazards

The safety data sheet for a similar compound, “4-Bromopyridine”, indicates that it is classified as a flammable liquid and vapor. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It’s important to handle “4-Bromo-2-(4-methylphenyl)pyridine” with care, using personal protective equipment, and ensuring adequate ventilation.

Future Directions

The future directions for “4-Bromo-2-(4-methylphenyl)pyridine” could involve its use in the synthesis of novel pyridine-based derivatives via Suzuki cross-coupling reactions. Additionally, its potential as a chiral dopant for liquid crystals could be explored based on frontier molecular orbitals analysis, reactivity indices, molecular electrostatic potential, and dipole measurements.